Cas no 2153764-12-4 (4-(3-bromothiophen-2-yl)methylpyrrolidin-3-ol)

• Product Name: 4-(3-bromothiophen-2-yl)methylpyrrolidin-3-ol
• CAS No: 2153764-12-4
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• CID: 6567809
• PubChem ID: 165788402
• Update Time: 2025-05-19

4-(3-bromothiophen-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromothiophen-2-yl)methylpyrrolidin-3-ol
• EN300-1637263
• 4-[(3-bromothiophen-2-yl)methyl]pyrrolidin-3-ol
• 2153764-12-4

• Inchi： 1S/C9H12BrNOS/c10-7-1-2-13-9(7)3-6-4-11-5-8(6)12/h1-2,6,8,11-12H,3-5H2
• InChI Key： FBWQUAGGGLAIGP-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CC1CNCC1O

Computed Properties

• Exact Mass: 260.98230g/mol
• Monoisotopic Mass: 260.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.5Ų

Additional information on 4-(3-bromothiophen-2-yl)methylpyrrolidin-3-ol

Comprehensive Overview of 4-(3-bromothiophen-2-yl)methylpyrrolidin-3-ol (CAS No. 2153764-12-4)

4-(3-bromothiophen-2-yl)methylpyrrolidin-3-ol is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. With the CAS number 2153764-12-4, this brominated thiophene derivative is widely studied for its unique structural properties and potential applications in drug discovery and organic electronics. The compound's molecular framework combines a pyrrolidin-3-ol moiety with a 3-bromothiophene group, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like 4-(3-bromothiophen-2-yl)methylpyrrolidin-3-ol has surged due to their importance in developing novel therapeutics and functional materials. Researchers are particularly interested in its potential as a building block for small molecule drugs, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory agents. The presence of both bromine and hydroxyl functional groups allows for diverse synthetic transformations, enabling the creation of targeted molecular libraries for high-throughput screening.

The compound's thiophene core contributes to its electron-rich character, which is valuable in designing organic semiconductors and conductive polymers. This aligns with current industry trends toward flexible electronics and sustainable energy solutions. Many researchers are investigating how derivatives of 4-(3-bromothiophen-2-yl)methylpyrrolidin-3-ol can be incorporated into organic photovoltaic (OPV) cells or OLED materials, addressing the growing need for eco-friendly alternatives to traditional silicon-based technologies.

From a synthetic chemistry perspective, the CAS 2153764-12-4 compound offers excellent opportunities for cross-coupling reactions, particularly Suzuki-Miyaura and Sonogashira couplings, due to its bromothiophene subunit. This makes it a valuable precursor for constructing more complex molecular architectures. Recent publications have highlighted its use in medicinal chemistry campaigns, where researchers modify the pyrrolidine ring to enhance bioavailability and target selectivity.

Quality control and characterization of 4-(3-bromothiophen-2-yl)methylpyrrolidin-3-ol typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity standards, which are critical for research applications. The compound's stability under various conditions is also a subject of ongoing study, particularly regarding its storage requirements and solubility profiles in different organic solvents.

In the context of green chemistry initiatives, there is growing interest in developing more sustainable synthetic routes to compounds like 4-(3-bromothiophen-2-yl)methylpyrrolidin-3-ol. Researchers are exploring catalytic methods and biocatalytic approaches to reduce reliance on hazardous reagents while maintaining high yields. This aligns with broader industry movements toward environmentally friendly synthesis and reduced waste generation in chemical manufacturing.

The pharmacological potential of 4-(3-bromothiophen-2-yl)methylpyrrolidin-3-ol derivatives continues to be an active area of investigation. Preliminary studies suggest possible interactions with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. However, extensive in vitro and in vivo testing is required to fully evaluate its therapeutic potential and safety profile.

For researchers sourcing CAS 2153764-12-4, it's essential to work with reputable suppliers who can provide comprehensive analytical data and material safety information. The compound's handling requires standard laboratory precautions, and proper personal protective equipment (PPE) should always be used during experimentation.

As the scientific community continues to explore the applications of 4-(3-bromothiophen-2-yl)methylpyrrolidin-3-ol, its role in advancing both pharmaceutical development and materials science appears increasingly promising. Future research directions may include computational studies to predict its molecular properties more accurately, as well as investigations into novel structure-activity relationships for drug discovery purposes.